1-(pyridin-3-yl)-2,3-dihydro-1H-inden-1-ol

• CAS RN: 1178052-96-4
• Molecular Formula: C14H13NO
• Molecular Weight: 211.3

Description

1-(Pyridin-3-yl)-2,3-dihydro-1H-inden-1-ol, otherwise known as 3-Pyridylindan-1-ol or 3-PI, is an organic compound belonging to the indan-1-ol family of compounds. It is a colorless, crystalline solid with a molecular weight of 167.2 g/mol. 3-PI is an important intermediate in the synthesis of heterocyclic compounds, such as indoles and pyridines, and is used in the production of pharmaceuticals and agrochemicals.

Scientific Research Applications

3-PI is of great interest to the scientific community due to its wide range of applications. It is used as a precursor in the synthesis of indole and pyridine derivatives, which are important building blocks in the development of new drugs and agrochemicals. 3-PI is also used in the synthesis of photochemically active compounds, such as indolizines and pyridines, which are used in photochemistry and photobiology. Additionally, 3-PI is used as a starting material for the synthesis of heterocyclic compounds, such as quinolines and indazoles, which are important for the development of new materials.

Mechanism of Action

The mechanism of action of 3-PI is based on its ability to form hydrogen bonds with other molecules. The presence of the pyridine moiety in 3-PI enables it to form strong hydrogen bonds with other molecules, such as amino acids and peptides. This allows 3-PI to interact with proteins and other biological molecules, which is essential for its biological activity. Additionally, 3-PI is able to form strong intramolecular hydrogen bonds, which are important for its stability and solubility.
Biochemical and Physiological Effects
3-PI has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as cytochrome P450, which is important for the metabolism of drugs and other compounds. Additionally, 3-PI has been shown to inhibit the activity of the enzyme dihydrofolate reductase, which is important for the synthesis of DNA and RNA. Furthermore, 3-PI has been shown to have anti-inflammatory, anti-angiogenic, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-PI in lab experiments is its high degree of purity. This makes it suitable for use in a variety of applications, such as in the synthesis of pharmaceuticals and agrochemicals. Additionally, 3-PI is relatively stable and has a low melting point, which makes it easy to handle and store. However, 3-PI can be toxic at high concentrations, and should be handled with caution.

Future Directions

The future of 3-PI is promising, as it has a wide range of applications in the pharmaceutical and agrochemical industries. Additionally, 3-PI has potential applications in the development of new materials, such as photochemically active compounds. Furthermore, 3-PI may be of use in the development of new drugs and agrochemicals, as it has been shown to have a wide range of biochemical and physiological effects. Finally, 3-PI may be of use in the development of new treatments for diseases, such as cancer and inflammation.

Synthesis Methods

3-PI can be synthesized via a variety of methods. The most common method is the condensation of 2,3-dihydro-1H-indan-1-ol with pyridine in the presence of a base such as sodium hydroxide. This reaction is typically conducted in a solvent such as ethanol or acetonitrile, and yields a product with a high degree of purity. Other methods for the synthesis of 3-PI involve the use of other reagents, such as dimethylformamide, piperidine, and the Grignard reagent.